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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B164928 Get Quote

An In-Depth Technical Guide to the Safe Handling and Use of Tris(perfluorophenyl)borane

For Researchers, Scientists, and Drug Development Professionals

Tris(perfluorophenyl)borane, often abbreviated as B(C₆F₅)₃, is a powerful Lewis acid with

broad applications in organic synthesis, catalysis, and materials science.[1][2][3] Its high

thermal stability, resistance to oxygen, and tolerance to water make it a versatile reagent in

numerous chemical transformations.[4][5] However, its reactivity also necessitates stringent

safety precautions and specific handling guidelines to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes. This guide provides a comprehensive

overview of the safety protocols, handling procedures, and core applications of

Tris(perfluorophenyl)borane.

Hazard Identification and Safety Precautions
Tris(perfluorophenyl)borane is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[6]

[7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[6][7]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[6][7]

Acute Toxicity (Oral) 3 H301: Toxic if swallowed.[8][9]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[9][10]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[9][10]

Signal Word: Danger[8]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets.[6][7][8][10][11][12] Key precautions include avoiding breathing

dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only in a well-

ventilated area, and wearing appropriate personal protective equipment.[6][11][12]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tris(perfluorophenyl)borane is

provided below.
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Property Value

CAS Number 1109-15-5[6][11]

Molecular Formula C₁₈BF₁₅[7][10]

Molecular Weight 511.98 g/mol [10]

Appearance White to off-white powder or solid.[10]

Melting Point 126 - 131 °C (258.8 - 267.8 °F)[10]

Solubility

Soluble in hexane, chloroform, dichloromethane,

toluene, and polar solvents.[9] Forms an adduct

with water.[5]

Stability

Thermally stable at temperatures well over 200

°C.[4][5] It is also resistant to oxygen.[4] The

product is hygroscopic and heat sensitive.[10]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Tris(perfluorophenyl)borane to

minimize exposure risk.

PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[12]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

nitrile rubber).[8] A lab coat or fire/flame

resistant and impervious clothing should be

worn.[12]

Respiratory Protection

A NIOSH-certified dust and mist respirator

(orange cartridge) or a full-face respirator should

be used if exposure limits are exceeded or if

irritation is experienced.[8][12]
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Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability and reactivity of

Tris(perfluorophenyl)borane and ensuring a safe laboratory environment.

Handling:

Inert Atmosphere: Due to its hygroscopic nature, Tris(perfluorophenyl)borane should be

handled under a dry, inert atmosphere (e.g., nitrogen or argon) in a glovebox.[10][13]

Ventilation: Work in a well-ventilated area or in a fume hood to minimize inhalation of dust.[6]

[11]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[6]

Hygiene: Wash hands thoroughly with soap and water after handling.[6] Do not eat, drink, or

smoke in the laboratory.[6][8]

Storage:

Container: Store in the original, tightly sealed container.[6][12]

Conditions: Keep in a cool, dry, and well-ventilated place.[8][12] For long-term storage,

temperatures of -20°C or a range of 2-8°C are recommended.[10][11] Some suppliers

recommend storage at -80°C for up to 6 months.[14]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong acids.[8]

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[11]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation occurs.[6][11]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses

if present and easy to do so. Continue rinsing.

Seek immediate medical attention.[6][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get emergency medical

help immediately.[10][11]

Spill and Leak Procedures:

Minor Spills: For small spills, use dry clean-up procedures to avoid generating dust.[6]

Sweep or vacuum up the material and place it in a sealed container for disposal.[6]

Major Spills: For large spills, evacuate unnecessary personnel and alert emergency services.

[6] Wear appropriate PPE and prevent the spill from entering drains or waterways.[6] Collect

the spilled material using a dry, inert binding material (e.g., sand, vermiculite) and place it in

a suitable container for disposal.[10]

Experimental Protocols and Methodologies
Tris(perfluorophenyl)borane is a versatile catalyst in a variety of organic reactions. Below are

generalized experimental protocols for some of its key applications.

General Procedure for a Catalyzed Reaction: A typical experimental setup involves the use of

an inert atmosphere to handle the hygroscopic catalyst.
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Preparation

Reaction Work-up & Purification

Start
Weigh B(C₆F₅)₃

and reagents
in a glovebox

Dissolve in
anhydrous solvent

Add reagents
to reaction flask

Set up reaction
under inert gas

(N₂ or Ar)

Stir at specified
temperature

Monitor reaction
(TLC, GC-MS, NMR)

Quench reaction
(if necessary)

Extract with
organic solvent

Dry organic layer
(e.g., MgSO₄)

Concentrate
under vacuum

Purify by
chromatography

or recrystallization
Isolated Product

Click to download full resolution via product page

Caption: General workflow for a Tris(perfluorophenyl)borane catalyzed reaction.

Frustrated Lewis Pair (FLP) Chemistry: Tris(perfluorophenyl)borane is a key component in

Frustrated Lewis Pair chemistry, where its steric bulk prevents the formation of a classical

adduct with a Lewis base.[9][11] This "unquenched" reactivity allows for the activation of small

molecules like H₂.[11]

Reactants

Activation

B(C₆F₅)₃
(Lewis Acid)

Frustrated
Lewis Pair

Sterically Hindered
Lewis Base
(e.g., PCy₃)

H₂

[H-Base]⁺[H-B(C₆F₅)₃]⁻
(Activated H₂)

Reacts with H₂
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Caption: Simplified mechanism of H₂ activation by a Frustrated Lewis Pair.

Disposal Considerations
Waste materials containing Tris(perfluorophenyl)borane must be disposed of as hazardous

waste.[8] Dispose of the contents and container in accordance with federal, state, and local

regulations.[10] Do not allow the product to enter drains or waterways.[9]

Conclusion
Tris(perfluorophenyl)borane is a powerful and versatile reagent for chemical synthesis and

catalysis. Its unique properties, however, demand a thorough understanding of its hazards and

the implementation of strict safety protocols. By adhering to the guidelines outlined in this

technical guide, researchers can safely and effectively utilize this valuable compound in their

work. Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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